Cas no 160416-03-5 (Carbamic acid,(1-ethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(1-ethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 160416-03-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 109489
• PubChem ID: 45092121
• Update Time: 2025-04-18

Carbamic acid,(1-ethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-ethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (1-ethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (9CI)
• 160416-03-5
• tert-Butyl (1-ethyl-1H-pyrazol-5-yl)carbamate

• Inchi： 1S/C10H17N3O2/c1-5-13-8(6-7-11-13)12-9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,14)
• InChI Key： KJXIUEBODJHBHD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=NN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.13221
• Monoisotopic Mass: 211.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 56.15